2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H21N3O3/c1-14(2)15-8-10-17(11-9-15)25-13-18(24)21-12-19-22-20(23-26-19)16-6-4-3-5-7-16/h3-11,14H,12-13H2,1-2H3,(H,21,24)
• InChI Key: YIVCEDNRBYAVOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Scientific Research Applications

2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been studied for its potential applications in various fields of scientific research. One of the main areas of research is in the field of medicinal chemistry, where the compound has been studied for its potential as a drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. These effects include anti-inflammatory, antioxidant, and anticancer properties. The compound has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments is its high potency and selectivity. This makes it a useful tool for studying specific biological processes. However, one of the limitations is that the compound can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for the study of 2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to study its effects on specific biological processes in more detail. Additionally, the synthesis method could be optimized to improve the yield and availability of the compound for research purposes.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied in scientific research for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 2-(4-isopropylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves several steps. The first step is the synthesis of 4-isopropylphenol, which is then reacted with chloroacetyl chloride to produce 2-(4-isopropylphenoxy)acetamide. The next step involves the reaction of 2-(4-isopropylphenoxy)acetamide with phenylglyoxal to produce this compound.